Cas no 174913-08-7 (2-Bromo-1-chloro-3-methoxybenzene)

2-Bromo-1-chloro-3-methoxybenzene structure
174913-08-7 structure
Product Name:2-Bromo-1-chloro-3-methoxybenzene
CAS No:174913-08-7
MF:C7H6BrClO
MW:221.478940486908
MDL:MFCD18390300
CID:829686
PubChem ID:22435547
Update Time:2024-11-01

2-Bromo-1-chloro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-chloro-3-methoxybenzene
    • OGIJEKWZHDJMSD-UHFFFAOYSA-N
    • 2-BROMO-3-CHLOROANISOLE
    • chloro-bromoanisole
    • AS03117
    • Benzene, 2-bromo-1-chloro-3-methoxy-
    • MFCD18390300
    • F20980
    • AKOS024092760
    • CS-0107590
    • DB-392678
    • ZGA91308
    • PS-11870
    • SY274486
    • 174913-08-7
    • SCHEMBL1981550
    • 2-Bromo-1-chloro-3-methoxybenzene
    • MDL: MFCD18390300
    • Inchi: 1S/C7H6BrClO/c1-10-6-4-2-3-5(9)7(6)8/h2-4H,1H3
    • InChI Key: OGIJEKWZHDJMSD-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1OC)Cl

Computed Properties

  • Exact Mass: 219.92906g/mol
  • Monoisotopic Mass: 219.92906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.2

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